Cas no 2137489-73-5 (2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137489-73-5
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 6212123
• PubChem ID: 165800762
• Update Time: 2025-07-19

2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid
• EN300-1141198
• 2137489-73-5
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C17H21N3O5/c1-3-24-14-9-18-20(10-14)12(2)15(16(21)22)19-17(23)25-11-13-7-5-4-6-8-13/h4-10,12,15H,3,11H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key： HGCIZCKYBDCTIU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)C(C)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-73-5)

2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and benzyloxycarbonyl functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for peptide synthesis and its ability to modulate biological pathways.

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid combines a butanoic acid backbone with a 4-ethoxy-1H-pyrazol-1-yl substituent, which contributes to its versatility in chemical reactions. This structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the field of small-molecule therapeutics. Its CAS No. 2137489-73-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in scientific literature.

One of the key reasons for the popularity of this compound is its potential application in targeted drug delivery systems. With the rise of personalized medicine, researchers are increasingly focusing on compounds like 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid that can be tailored to interact with specific biological targets. The benzyloxycarbonyl group, in particular, is known for its protective role in peptide synthesis, making this compound a critical tool for proteomics and bioconjugation studies.

In addition to its pharmaceutical applications, 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid is also studied for its potential in agricultural chemistry. The pyrazole moiety is a common feature in many agrochemicals, and modifications to its structure can lead to compounds with herbicidal or pesticidal properties. This dual applicability in both human health and agriculture makes it a compound of broad interest.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid typically involves multi-step organic reactions, including carbamate formation and pyrazole alkylation. These processes are well-documented in peer-reviewed journals, and the compound's CAS No. 2137489-73-5 is often cited in patents related to innovative synthetic methodologies. Its purity and stability are critical for ensuring reproducible results in downstream applications.

From an analytical perspective, 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for verifying the compound's structure and ensuring its suitability for research purposes. The demand for high-purity samples of this compound has led to increased interest in scalable synthesis protocols.

As the scientific community continues to explore the potential of 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid, its role in drug discovery and material science is expected to expand. With advancements in computational chemistry, researchers are now able to predict its interactions with biological targets more accurately, further enhancing its utility. The compound's CAS No. 2137489-73-5 will likely remain a focal point in chemical databases for years to come.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid represents a fascinating intersection of chemistry and biology. Its unique structural features and broad applicability make it a valuable asset in both academic and industrial settings. Whether you are a synthetic chemist, a pharmacologist, or an agrochemical researcher, this compound offers numerous opportunities for innovation and discovery.